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Compound of Interest

Compound Name:
Phosphocholine chloride calcium

salt tetrahydrate

Cat. No.: B1147120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of phosphocholine
chloride calcium salt tetrahydrate in two common laboratory solvents: water and dimethyl

sulfoxide (DMSO). This document consolidates available data, presents detailed experimental

protocols for solubility determination, and visualizes relevant biological and experimental

workflows.

Core Topic: Solubility of Phosphocholine Chloride
Calcium Salt Tetrahydrate
Phosphocholine chloride calcium salt tetrahydrate is a phospholipid derivative utilized in

biochemical research, particularly in studies related to cell membranes and signaling pathways.

[1] Its solubility is a critical parameter for its application in drug delivery systems, cosmetic

formulations, and as a component in cell culture media.[2]

Quantitative Solubility Data
The solubility of phosphocholine chloride calcium salt tetrahydrate varies in the literature,

which may be attributed to slight batch-to-batch variations or different experimental conditions.

The compound is generally considered soluble in water and insoluble in DMSO and ethanol.[3]

[4]
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Solvent Reported Solubility Appearance of Solution

Water 66 mg/mL[3] -

100 mg/mL
Clear to hazy, colorless to

faintly yellow

294 mg/mL Clear, colorless

203.458 g/L (at 20°C)[5][6] -

1 M (at 20°C) Clear, colorless

DMSO Insoluble[3][4] -

Note: The use of fresh, anhydrous DMSO is recommended as absorbed moisture can reduce

the solubility of compounds.[3]

Experimental Protocols for Solubility Determination
The following protocols outline standard methodologies for determining the solubility of a

compound like phosphocholine chloride calcium salt tetrahydrate.

Method 1: Equilibrium Shake-Flask Method
(Thermodynamic Solubility)
This method is considered the gold standard for determining thermodynamic solubility as it

measures the concentration of a saturated solution at equilibrium.

Materials:

Phosphocholine chloride calcium salt tetrahydrate

Solvent (e.g., deionized water)

Volumetric flasks

Orbital shaker or rotator

Temperature-controlled environment (e.g., incubator or water bath)
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Centrifuge

Syringe filters (e.g., 0.45 µm)

Analytical method for quantification (e.g., HPLC, UV-Vis spectrophotometry)

Procedure:

Add an excess amount of the compound to a known volume of the solvent in a sealed

container. The excess solid should be clearly visible.

Agitate the mixture at a constant temperature for a prolonged period (typically 24-48 hours)

to ensure equilibrium is reached.[7][8]

After the incubation period, allow the suspension to settle.

Carefully withdraw a sample of the supernatant. To remove any undissolved solid, centrifuge

the sample and/or filter it through a syringe filter.

Quantify the concentration of the dissolved compound in the filtrate using a suitable and

validated analytical technique.

Method 2: Kinetic Solubility Assay using DMSO Stock
This high-throughput method is often used in early drug discovery to assess the solubility of

compounds from a DMSO stock solution.

Materials:

A concentrated stock solution of the compound in DMSO.

Aqueous buffer (e.g., Phosphate-Buffered Saline, PBS).

96-well microplates.

Plate reader (nephelometry or UV-Vis).

Procedure:
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Prepare a high-concentration stock solution of the compound in 100% DMSO.

Dispense the aqueous buffer into the wells of a microplate.

Add a small volume of the DMSO stock solution to the buffer-containing wells. The final

DMSO concentration should typically be low (e.g., 1-5%) to minimize its effect on solubility.

Mix the solutions and allow them to incubate for a set period (e.g., 1-2 hours) at a controlled

temperature.

Measure the turbidity or light scattering of the solutions in a plate reader. The point at which

precipitation is observed indicates the kinetic solubility limit.

Visualizations
Experimental and Biological Workflows
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General Workflow for Solubility Determination
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Caption: Workflow for the Shake-Flask Solubility Method.
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Role of Phosphocholine in Cellular Processes
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Caption: Biological Roles of Phosphocholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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